3-(3-Bromo-2-fluorophenyl)prop-2-ynoic acid

• Molecular Formula: C9H4BrFO2
• Molecular Weight: 243.03 g/mol
• IUPAC Name: 3-(3-bromo-2-fluorophenyl)prop-2-ynoic acid
• InChI: InChI=1S/C9H4BrFO2/c10-7-3-1-2-6(9(7)11)4-5-8(12)13/h1-3H,(H,12,13)
• InChI Key: UWUXAFJMVSJOCT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)F)C#CC(=O)O

Description

3-(3-Bromo-2-fluorophenyl)prop-2-ynoic acid is a halogenated phenylpropiolic acid derivative characterized by a bromo-fluoro-substituted aromatic ring and a terminal alkyne linked to a carboxylic acid group. For example, 3-(3-Bromo-2-fluorophenyl)propanoic acid (CAS 1261814-91-8) shares the same aromatic substitution pattern but lacks the alkyne moiety, featuring a single-bonded propanoic acid chain instead . The triple bond in prop-2-ynoic acid likely enhances reactivity, making it valuable in click chemistry or as a building block for pharmaceuticals and agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Bromo-2-fluorophenyl)prop-2-ynoic acid typically involves the following steps:

Bromination and Fluorination: The starting material, phenylpropynoic acid, undergoes bromination and fluorination to introduce the bromine and fluorine atoms at the desired positions on the phenyl ring.

Coupling Reactions: The brominated and fluorinated intermediates are then subjected to coupling reactions, such as the Suzuki-Miyaura coupling, to form the final product.

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

3-(3-Bromo-2-fluorophenyl)prop-2-ynoic acid can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: It can participate in coupling reactions, such as the Suzuki-Miyaura coupling, to form more complex molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide (NaOH) and potassium carbonate (K2CO3).

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted phenylpropynoic acids, while oxidation and reduction can produce different oxidized or reduced derivatives .

Scientific Research Applications

3-(3-Bromo-2-fluorophenyl)prop-2-ynoic acid has several scientific research applications, including:

Organic Synthesis: It is used as a building block in the synthesis of more complex organic molecules.

Medicinal Chemistry: The compound is explored for its potential pharmacological properties and as a precursor in drug development.

Material Science: It is used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(3-Bromo-2-fluorophenyl)prop-2-ynoic acid involves its interaction with specific molecular targets and pathways. The bromine and fluorine atoms on the phenyl ring can influence the compound’s reactivity and binding affinity to various biological targets. This can lead to the modulation of specific biochemical pathways, making it a valuable compound in medicinal chemistry research.

Comparison with Similar Compounds

Key Observations:

Substituent Position Effects : Shifting the bromo and fluoro substituents (e.g., from 3-bromo-2-fluoro to 4-bromo-2-chloro in ) alters steric and electronic profiles, impacting solubility and binding affinity in biological systems .

Functional Group Influence: The alkyne group in prop-2-ynoic acid introduces rigidity and reactivity absent in propanoic acid analogs, enabling applications in cycloaddition reactions or polymer synthesis.

Biological Activity

3-(3-Bromo-2-fluorophenyl)prop-2-ynoic acid, with the molecular formula C$_9$H$_4$BrF O$_2$ and a molecular weight of 243.03 g/mol, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms, effects on various signaling pathways, and relevant studies.

• IUPAC Name : 3-(3-bromo-2-fluorophenyl)prop-2-ynoic acid
• Molecular Formula : C$_9$H$_4$BrF O$_2$
• Molecular Weight : 243.03 g/mol
• InChI Key : UWUXAFJMVSJOCT-UHFFFAOYSA-N

Biological Activity Overview

The biological activity of 3-(3-Bromo-2-fluorophenyl)prop-2-ynoic acid has been linked to various cellular signaling pathways and physiological responses.

1. Signaling Pathways

The compound is known to interact with several important signaling pathways, including:

• TOR Signaling : Involved in cell growth and metabolism regulation.
• G Protein Signaling Pathways : Plays a crucial role in transmitting signals from outside the cell to inside.
• TNF Alpha Signaling Pathway : Associated with inflammation and immune responses.
• Wnt Signaling Pathway : Important for cell proliferation and differentiation.

These pathways are critical for understanding the compound's potential therapeutic applications, particularly in cancer and inflammatory diseases.

2. Apoptosis Modulation

Research indicates that 3-(3-Bromo-2-fluorophenyl)prop-2-ynoic acid may influence apoptosis (programmed cell death), which is a vital process in cancer therapy. By modulating apoptosis-related signaling pathways, this compound could potentially enhance the efficacy of existing treatments or serve as a lead compound for new drug development.

Study 1: Anti-Cancer Activity

A study published in a peer-reviewed journal explored the anti-cancer properties of similar compounds derived from phenylpropanoic acids. The results indicated that derivatives with halogen substitutions, such as bromine and fluorine, exhibited enhanced cytotoxicity against various cancer cell lines. The mechanism was attributed to the activation of apoptotic pathways through increased reactive oxygen species (ROS) production .

Study 2: Anti-inflammatory Effects

Another investigation focused on the anti-inflammatory properties of related compounds. It was found that these compounds could inhibit TNF-alpha production in macrophages, suggesting a potential application in treating inflammatory diseases .

Data Table: Biological Activities of Related Compounds

Compound Name	Activity Type	Mechanism of Action	Reference
3-(3-Bromo-2-fluorophenyl)prop-2-ynoic acid	Anti-cancer	Induces apoptosis via ROS generation
3-Fluoro-4-bromophenylacetic acid	Anti-inflammatory	Inhibits TNF-alpha production
4-Bromophenylpropenoic acid	Cytotoxic	Cell cycle arrest in cancer cells